Cas no 64887-75-8 (2-nitro-2,3-dihydro-1H-indene-1,3-dione dihydrate)

2-Nitro-2,3-dihydro-1H-indene-1,3-dione dihydrate is a crystalline organic compound with the molecular formula C9H7NO4·2H2O. It features a nitro-substituted indanedione core, which imparts reactivity useful in synthetic chemistry applications. The dihydrate form enhances stability and handling properties, making it suitable for storage and precise weighing. This compound is valued for its role as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes, where its nitro and carbonyl functionalities enable further derivatization. Its well-defined structure and consistent purity ensure reliable performance in research and industrial processes. The compound’s solubility in polar organic solvents further facilitates its use in various reaction conditions.
2-nitro-2,3-dihydro-1H-indene-1,3-dione dihydrate structure
64887-75-8 structure
Product Name:2-nitro-2,3-dihydro-1H-indene-1,3-dione dihydrate
CAS No:64887-75-8
MF:C9H9NO6
MW:227.170862913132
CID:501246
PubChem ID:18526546
Update Time:2025-06-08

2-nitro-2,3-dihydro-1H-indene-1,3-dione dihydrate Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1,3(2H)-dione,2-nitro-, hydrate (1:2)
    • 2-NITRO-1 3-INDANEDIONE
    • 2-NITRO-1,3-INDANDIONE
    • 2-Nitro-1,3-indandione Dihydrate
    • 2-nitro-2,3-dihydro-1H-indene-1,3-dione dihydrate
    • CS-0238149
    • 2-nitro-2,3-dihydro-1H-indene-1,3-dionedihydrate
    • 2-nitro-1H-indene-1,3(2H)-dione dihydrate
    • 1H-Indene-1,3(2H)-dione, 2-nitro-, dihydrate
    • AKOS024350483
    • 64887-75-8
    • EN300-190682
    • 2-nitroindene-1,3-dione;dihydrate
    • Inchi: 1S/C9H5NO4.2H2O/c11-8-5-3-1-2-4-6(5)9(12)7(8)10(13)14;;/h1-4,7H;2*1H2
    • InChI Key: XRZWGGIKMVZYGU-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C1[N+](=O)[O-])=O.O.O

Computed Properties

  • Exact Mass: 227.04297
  • Monoisotopic Mass: 227.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82A^2

Experimental Properties

  • Color/Form: Solids
  • Melting Point: 119 °C (dec.)(lit.)
  • PSA: 140.28
  • LogP: 1.23410
  • Solubility: Not determined

2-nitro-2,3-dihydro-1H-indene-1,3-dione dihydrate Security Information

  • WGK Germany:3

2-nitro-2,3-dihydro-1H-indene-1,3-dione dihydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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2-nitro-2,3-dihydro-1H-indene-1,3-dione dihydrate
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Enamine
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Enamine
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Enamine
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Enamine
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